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Compound Name:
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acid

Cat. No.: B591731 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-(Prop-1-ynyl)pyridin-3-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. A specific Safety Data Sheet (SDS) for 5-(Prop-1-ynyl)pyridin-3-ylboronic
acid was not available at the time of writing. The information herein is synthesized from safety

data for structurally related compounds, including various pyridineboronic acids and other

organoboronic acids.[1][2][3][4][5][6][7] It is imperative to consult the specific SDS provided by

your supplier and to conduct a thorough risk assessment before handling this chemical.

Section 1: Compound Identification and Hazard
Analysis
5-(Prop-1-ynyl)pyridin-3-ylboronic acid is a versatile reagent in organic synthesis,

particularly valued in Suzuki-Miyaura cross-coupling reactions for the development of complex

molecules, including pharmaceuticals.[8] Its structure combines a pyridine ring, a boronic acid

moiety, and an alkynyl group, each contributing to its reactivity and potential hazards.

1.1. Chemical Identity
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Property Value

IUPAC Name (5-(prop-1-yn-1-yl)pyridin-3-yl)boronic acid

Synonyms
5-(Prop-1-Ynyl)Pyridin-3-Ylboronic Acid, B-[5-(1-

Propyn-1-yl)-3-pyridinyl]boronic acid[9][10]

CAS Number 917471-30-8[9][11]

Molecular Formula C₈H₈BNO₂[9][11]

Molecular Weight 160.97 g/mol [9][11]

1.2. Hazard Identification (Based on Analogous Compounds)

While specific toxicological data for 5-(Prop-1-ynyl)pyridin-3-ylboronic acid is limited, related

pyridineboronic acids are classified with the following hazards. It is prudent to handle the target

compound with the assumption that it presents similar risks.[3][7]

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation.[3][7]

Eye Irritation: Causes serious eye irritation.[3][7]

Respiratory Irritation: May cause respiratory tract irritation.[3][7]

The material is a solid powder, and like many fine organic powders, it may form combustible

dust concentrations in air if dispersed in sufficient quantity.[4][7]

Section 2: Exposure Controls and Personal
Protection
A multi-layered approach to safety, combining engineering controls and personal protective

equipment (PPE), is essential to minimize exposure.

2.1. Engineering Controls
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Ventilation: All handling of 5-(Prop-1-ynyl)pyridin-3-ylboronic acid solid should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood to

prevent inhalation of dust.[2][3][12]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[12][13] Regular testing of this equipment is mandatory.

2.2. Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory to prevent dermal, ocular, and respiratory

exposure.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US)

standards.[1][5] A full-face

shield is recommended when

there is a risk of splashing.[12]

Protects eyes from dust

particles and potential

splashes.[13]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) inspected before

use.[12][13]

Prevents skin contact. Gloves

should be changed

immediately upon

contamination.[13]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.

[13] For larger quantities, a

chemical-resistant apron is

recommended.[12]

Protects skin from accidental

spills and contact.

Respiratory Protection

For handling small quantities in

a fume hood, respiratory

protection may not be

necessary. If dust is generated,

a NIOSH-approved respirator

(e.g., N95 dust mask) is

required.[12][13]

Minimizes the risk of inhaling

irritating dust particles.[13]

Section 3: Safe Handling and Storage Protocols
Adherence to strict operational protocols is crucial for safety and for maintaining the integrity of

the compound.

3.1. Handling Procedures

Hygiene: Avoid all personal contact, including the inhalation of dust.[3][12] Do not eat, drink,

or smoke in the laboratory.[3][12] Wash hands thoroughly with soap and water after handling,

before breaks, and at the end of the workday.[3][12][13]
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Manipulation: Avoid generating dust when transferring the solid.[13] Use appropriate tools,

such as a spatula, for transfers.[13] For reactions, consider dissolving the compound in a

suitable solvent within the fume hood to minimize dust exposure.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[4][7] Boronic acids can react with diols, so care should be taken with solvent choice if

complexation is not desired.[14]

3.2. Storage Conditions

Proper storage is critical to maintain the compound's stability and prevent hazardous situations.

Container: Store in the original, tightly closed container.[1][3][7]

Environment: Store in a cool, dry, and well-ventilated place, away from incompatible

materials and foodstuff containers.[1][2][3] Some suppliers recommend refrigeration (e.g.,

4°C or -20°C) and storage under an inert atmosphere like nitrogen or argon.[3][15][16]

Always follow the supplier's specific storage recommendations.

Security: For larger quantities, consider storing in a locked cabinet or area to restrict access.

[3][7]

Section 4: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

4.1. First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult or has stopped, provide

artificial respiration or oxygen. Seek immediate

medical attention.[5][7][17]

Skin Contact

Immediately remove all contaminated clothing.

[18] Flush skin with copious amounts of water

and soap for at least 15 minutes.[4][7][17] Seek

medical attention if irritation persists.[3][17]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids to ensure complete

irrigation.[3][5][18][19] Remove contact lenses if

present and easy to do.[3][7] Seek immediate

medical attention.[5]

Ingestion

Do NOT induce vomiting.[5][18] If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of water or milk to drink.[5]

Never give anything by mouth to an

unconscious person.[5][18] Seek immediate

medical attention and take the chemical

container with you.[19]

4.2. Spill Response Protocol

For small spills, trained laboratory personnel can perform cleanup. Large spills require

evacuation and professional emergency response.

Evacuate: Immediately alert others and evacuate non-essential personnel from the spill area.

[12]

Ventilate: Ensure the area is well-ventilated by working within a fume hood or opening

windows if safe to do so.[12][20]
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Contain: For a solid spill, carefully sweep or scoop the material to avoid raising dust.[5][12]

For a solution, create a dike around the spill using an inert absorbent material (e.g., sand,

vermiculite, or commercial spill pillows).[20][21][22]

Clean-up: Carefully collect the absorbed material or swept solid into a labeled, sealed

container for hazardous waste disposal.[12][20]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[12][20]

Dispose: All waste generated, including contaminated PPE, must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.[4][7][12]

Report: Report the incident to the appropriate safety personnel.[12]

4.3. Fire-Fighting Measures

Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or

water spray.[1][4][7]

Specific Hazards: During a fire, irritating and toxic gases may be generated, including oxides

of carbon, nitrogen, and boron.[5][6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][4][5]

Section 5: Workflow and Logic Diagrams
5.1. Safe Handling Workflow

The following diagram outlines the critical decision points and steps for safely handling 5-
(Prop-1-ynyl)pyridin-3-ylboronic acid.
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Safe Handling Workflow for 5-(Prop-1-ynyl)pyridin-3-ylboronic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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